(R,S)-Hexahydro-3H-1,2,3-benzoxathiazole-2,2-dioxide-3-carboxylic acid t-butyl ester

• IUPAC Name: tert-butyl (3aR,7aS)-2,2-dioxo-3a,4,5,6,7,7a-hexahydrobenzo[d]oxathiazole-3-carboxylate
• InChI: InChI=1S/C11H19NO5S/c1-11(2,3)16-10(13)12-8-6-4-5-7-9(8)17-18(12,14)15/h8-9H,4-7H2,1-3H3/t8-,9+/m1/s1
• InChI Key: QTTRZKVOSCVFJO-BDAKNGLRSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2CCCCC2OS1(=O)=O
• Isomeric SMILES: CC(C)(C)OC(=O)N1[C@@H]2CCCC[C@@H]2OS1(=O)=O
• Molecular Formula: C11H19NO5S
• DSSTOX Substance ID: DTXSID201111418
• Molecular Weight: 277.34 g/mol
• CAS RN: 1206227-47-5

Description

The compound is an ester, which is a functional group characterized by the presence of a carbonyl adjacent to an ether group. The (R,S) notation indicates that the compound has chirality or stereoisomers, meaning it has a non-superimposable mirror image.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques. The (R,S) notation in the name of the compound suggests it has one or more chiral centers, which would lead to different enantiomers or stereoisomers.

Chemical Reactions Analysis

Esters can undergo a variety of reactions. They can be hydrolyzed back into their constituent alcohol and carboxylic acid in the presence of an acid or base. They can also undergo reactions at the carbonyl carbon or at the alpha carbon.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its functional groups. Esters generally have pleasant odors and are often found in fragrances and flavorings. They have higher boiling points than the corresponding alcohols or ethers due to their polar nature.

Mechanism of Action

The mechanism of action of a compound generally refers to how it interacts with biological systems. Without specific information on the compound, it’s difficult to provide a detailed mechanism of action.

Safety and Hazards

The safety and hazards of a compound depend on its specific structure and properties. Generally, esters are not considered particularly hazardous, although they can be irritants and are often flammable.

Future Directions

The future directions for research into a specific compound would depend on its properties and potential applications. Without specific information on the compound, it’s difficult to provide detailed future directions.